Cas no 7250-43-3 (N,N’-Ethylenebis(iodoacetamide))

• Product Name: N,N’-Ethylenebis(iodoacetamide)
• CAS No: 7250-43-3
• MF: C₆H₁₀I₂N₂O₂
• MW: 395.964745998383
• CID: 977228
• PubChem ID: 23678
• Update Time: 2025-04-19

N,N’-Ethylenebis(iodoacetamide) Chemical and Physical Properties

Names and Identifiers

• N,N'-Ethylenebis(iodoacetamide)
• N,N’-Ethylenebis(iodoacetamide)
• 2-iodo-N-[2-[(2-iodoacetyl)amino]ethyl]acetamide
• N,N?-Ethylenebis(iodoacetamide)
• N,N''-ethane-1,2-diylbis(2-iodoacetamide)
• AG-G-85520
• BRN 2444246
• Ethylenediamine bis(iodoacetamide)
• N,N'-Dimethylen-bis(iodoacetamid)
• N,N'-Ethylenebis(2-iodoacetamide)
• N,N'-ethylene-bis-(iodoacetamide)
• N,N'-Ethylene-bis(iodoacetamide)
• S 35
• 7250-43-3
• NSC30028
• AKOS028110606
• N,N'-1,2-Ethanediylbis(2-iodoacetamide)
• N,N'-ethane-1,2-diylbis(2-iodoacetamide)
• FT-0668247
• starbld0001215
• WLN: I1VM2MV1I
• NSC 30028
• Acetamide, N,N'-1,2-ethanediylbis[2-iodo-
• Acetamide,N'-1,2-ethanediylbis[2-iodo-
• Acetamide,N'-ethylenebis[iodo-
• NSC-30028
• SCHEMBL134099
• Acetamide, N,N'-1,2-ethanediylbis(2-iodo-
• Acetamide,N'-ethylenebis[2-iodo-
• PD193284
• Q27459888
• N,N-Ethylenebis(iodoacetamide)
• Ethylenediaminebis(iodoacetamide)
• CHEMBL1911792
• Acetamide, N,N'-ethylenebis(2-iodo-
• DTXSID10222812
• N,N'-(ethane-1,2-diyl)bis(2-iodoacetamide)
• ACETAMIDE, N,N'-ETHYLENEBIS(IODO-
• N,N'-1,2-Ethanediylbis[2-iodoacetamide]
• DTXCID40145303
• Acetamide, N,N'-1,2-ethanediylbis(2-iodo-(9CI)
• Acetamide, N,N'-ethylenebis(2-iodo-(8CI)
• 2-iodo-N-[2-(2-iodoacetamido)ethyl]acetamide

• Inchi： 1S/C6H10I2N2O2/c7-3-5(11)9-1-2-10-6(12)4-8/h1-4H2,(H,9,11)(H,10,12)
• InChI Key： RLFPCLMBTQOMLI-UHFFFAOYSA-N
• SMILES： ICC(NCCNC(CI)=O)=O

Computed Properties

• Exact Mass: 395.8823
• Monoisotopic Mass: 395.88317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Melting Point: 214°C
• Stability/Shelf Life: Sensitive to Light; Sensitive to Temperature
• PSA: 58.2
• LogP: 0.87060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides